Cas no 887861-05-4 (1-cyclohexyl-3-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}urea)

• Product Name: 1-cyclohexyl-3-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}urea
• CAS No: 887861-05-4
• MF: C₁₈H₂₉N₃O₃S₂
• MW: 399.571161985397
• CID: 6284410
• PubChem ID: 18574456
• Update Time: 2025-05-24

1-cyclohexyl-3-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}urea
• SR-01000023214-1
• 1-cyclohexyl-3-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}urea
• 1-cyclohexyl-3-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]urea
• AKOS024661166
• SR-01000023214
• F2571-0381
• 887861-05-4
• 1-cyclohexyl-3-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)urea

• Inchi： 1S/C18H29N3O3S2/c22-18(20-15-7-2-1-3-8-15)19-12-11-16-9-4-5-13-21(16)26(23,24)17-10-6-14-25-17/h6,10,14-16H,1-5,7-9,11-13H2,(H2,19,20,22)
• InChI Key： QOXGRELGWKQMDM-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCCCC1CCNC(NC1CCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 399.16503414g/mol
• Monoisotopic Mass: 399.16503414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 115Ų

Additional information on 1-cyclohexyl-3-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}urea

1-Cyclohexyl-3-{2-[1-(Thiophene-2-Sulfonyl)piperidin-2-Yl]ethyl}Urea (CAS No. 887861-05-4)

1-Cyclohexyl-3-{2-[1-(Thiophene-2-Sulfonyl)piperidin-2-Yl]ethyl}Urea, also known by its CAS registry number CAS No. 887861-05-4, is a complex organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a urea moiety, which serves as the central connecting unit. Attached to this urea group are two distinct substituents: a cyclohexyl group and a more complex side chain containing a piperidine ring substituted with a thiophene sulfonyl group. The presence of these functional groups contributes to the compound's versatility and bioactivity. Recent studies have highlighted its potential as a modulator of various cellular pathways, particularly in the context of neurodegenerative diseases and cancer.

One of the most notable aspects of CAS No. 887861-05-4 is its ability to interact with specific protein targets, such as kinases and proteases, which are critical in disease progression. For instance, research has demonstrated that this compound exhibits inhibitory activity against certain enzymes involved in inflammation and cell proliferation. These findings suggest that it could be developed into a therapeutic agent for conditions such as arthritis, Alzheimer's disease, and various types of cancers.

The synthesis of 1-Cyclohexyl-3-{2-[1-(Thiophene-2-Sulfonyl)piperidin-2-Yl]ethyl}Urea involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the thiophene sulfonyl group, the construction of the piperidine ring, and the final coupling reaction to form the urea derivative. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for biological testing.

In terms of pharmacokinetics, studies have shown that this compound exhibits moderate solubility in aqueous solutions and good permeability across cellular membranes. These properties are essential for its potential use as an oral medication. However, further research is required to evaluate its bioavailability and metabolic stability in vivo.

The application of computational chemistry tools has been instrumental in understanding the interactions between CAS No. 887861-05_4 and its target proteins. Molecular docking studies have revealed that the thiophene sulfonyl group plays a critical role in binding to specific pockets within these proteins, while the cyclohexyl group contributes to overall stability and selectivity.

Recent advancements in chemical biology have also enabled researchers to explore the mechanistic insights behind this compound's activity. For example, it has been found that the piperidine ring acts as a flexible linker, allowing for optimal positioning of the functional groups during binding events. This structural feature is believed to enhance the compound's efficacy compared to similar molecules.

In conclusion, 1-Cyclohexyl_3_{2_[1_(Thiophene_2_Sulfonyl)piperidin_2_Yl]ethyl}Urea (CAS No. 887861_05_4) represents a promising lead compound in drug discovery efforts targeting various therapeutic areas. Its unique structure, combined with favorable pharmacokinetic properties and potent biological activity, positions it as a candidate for further preclinical development.